![molecular formula C15H18N2O2 B7585983 4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine](/img/structure/B7585983.png)
4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine, also known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It belongs to the family of benzoxazines, which are known to modulate the activity of nicotinic acetylcholine receptors (nAChRs) in the brain.
Scientific Research Applications
4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. It has been shown to improve cognitive function, memory, and attention in animal models and human subjects. This compound has also been shown to have anti-inflammatory and neuroprotective effects, which may contribute to its therapeutic potential.
Mechanism of Action
4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine modulates the activity of nAChRs in the brain, which are involved in various physiological processes, including learning, memory, attention, and mood regulation. By enhancing the activity of these receptors, this compound can improve cognitive function and reduce inflammation and oxidative stress in the brain.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function, memory, and attention in animal models and human subjects. It has also been shown to have anti-inflammatory and neuroprotective effects, which may contribute to its therapeutic potential. However, the exact biochemical and physiological effects of this compound are still being studied.
Advantages and Limitations for Lab Experiments
4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine has several advantages for lab experiments, including its high potency, selectivity, and stability. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on 4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine, including:
1. Further studies on the mechanism of action of this compound and its effects on nAChRs.
2. Clinical trials to investigate the therapeutic potential of this compound in neurological and psychiatric disorders.
3. Studies on the pharmacokinetics and pharmacodynamics of this compound in humans.
4. Development of new analogs of this compound with improved pharmacological properties.
5. Investigation of the potential side effects and toxicity of this compound.
6. Studies on the interaction of this compound with other drugs and medications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It modulates the activity of nAChRs in the brain, which are involved in various physiological processes, including learning, memory, attention, and mood regulation. This compound has been shown to improve cognitive function, memory, and attention in animal models and human subjects. However, further research is needed to fully understand the mechanism of action and therapeutic potential of this compound, as well as its potential side effects and toxicity.
Synthesis Methods
4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine can be synthesized through a multi-step process involving the reaction of 2-amino-4,5-dimethyl-1,3-oxazole with 3-methyl-4-hydroxybenzaldehyde, followed by cyclization and reduction steps. The final product is obtained in the form of a white crystalline powder with a melting point of 185-187°C.
Properties
IUPAC Name |
4-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]-3-methyl-2,3-dihydro-1,4-benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-10-9-18-14-7-5-4-6-13(14)17(10)8-15-16-11(2)12(3)19-15/h4-7,10H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRLBSSWPQBUJJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC2=CC=CC=C2N1CC3=NC(=C(O3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.